N-2-(4-bromobenzhydryloxy)ethyldimethylamine

• CAS No.: 118-23-0
• Product Name: N-2-(4-bromobenzhydryloxy)ethyldimethylamine
• Molecular Formula: C17H20BrNO
• Molecular Weight: 334.2 g/mol
• IUPAC Name: 2-[(4-bromophenyl)-phenylmethoxy]-N,N-dimethylethanamine
• Standard InChI: InChI=1S/C17H20BrNO/c1-19(2)12-13-20-17(14-6-4-3-5-7-14)15-8-10-16(18)11-9-15/h3-11,17H,12-13H2,1-2H3
• Standard InChIKey: NUNIWXHYABYXKF-UHFFFAOYSA-N
• SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=C(C=C2)Br
• Canonical SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=C(C=C2)Br
• Physical Description: Solid
• Description: Bromazine is a tertiary amino compound that is the 4-bromobenzhydryl ether of 2-(dimethylamino)ethanol. An antihistamine with antimicrobial properties, it is used in the control of cutaneous allergies. It has a role as an antimicrobial agent, a muscarinic antagonist and a H1-receptor antagonist. It is a tertiary amino compound and an organobromine compound. It contains a bromazine hydrochloride.; Bromodiphenhydramine is a brominated derivative of diphenhydramine, an ethanolamine derivative and histamine H1 receptor antagonist with anti-allergic, sedative, antiemetic and anticholinergic properties. Bromazine competitively and selectively blocks central and peripheral histamine H1 receptors, thereby alleviating the symptoms caused by endogenous histamine on bronchial, capillary and gastrointestinal (GI) smooth muscles. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, itching, and spasmodic contractions of GI smooth muscle. In addition, bromazine binds to and blocks peripheral and central muscarinic receptors.; Bromodiphenhydramine, also known as bromazina or ambodryl, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Bromodiphenhydramine is a drug which is used for management of symptoms related to hay fever and other types of allergy and used to help bring up phlegm, thin secretions, and make a cough productive. Bromodiphenhydramine is considered to be a practically insoluble (in water) and relatively neutral molecule. Bromodiphenhydramine has been detected in multiple biofluids, such as urine and blood. Within the cell, bromodiphenhydramine is primarily located in the membrane (predicted from logP). In humans, bromodiphenhydramine is involved in the bromodiphenhydramine H1-antihistamine action pathway. Bromodiphenhydramine is a potentially toxic compound.
• Related CAS: 1808-12-4 (hydrochloride)
• Solubility: 3.45e-03 g/L
• Synonyms: ambodryl; bromazine; bromodiphenhydramine; bromodiphenhydramine hydrochloride
• PubChem Compound: 2444
• Last Modified: Nov 11 2021